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Compound Name: 1-(2-Aminoethyl)piperazine

Cat. No.: B7761512 Get Quote

An In-depth Technical Guide to 1-(2-
Aminoethyl)piperazine
Abstract: 1-(2-Aminoethyl)piperazine (AEP) is a versatile organic compound notable for its

unique molecular structure, which incorporates primary, secondary, and tertiary amine

functionalities. This structural characteristic makes it a valuable intermediate and building block

in a multitude of applications, from industrial processes like epoxy curing and corrosion

inhibition to advanced applications in pharmaceutical development as a scaffold for novel

therapeutic agents. This document provides a comprehensive technical overview of AEP,

detailing its molecular structure, physicochemical properties, spectroscopic data, synthesis

methodologies, and key applications, with a focus on its relevance to researchers, scientists,

and drug development professionals.

Molecular Structure and Chemical Identity
1-(2-Aminoethyl)piperazine is a derivative of piperazine with an aminoethyl group attached to

one of the nitrogen atoms.[1] Its chemical formula is C₆H₁₅N₃.[1][2][3] The molecule's key

feature is the presence of three distinct types of nitrogen atoms: one primary, one secondary,

and one tertiary amine, which imparts a unique combination of reactivity, basicity, and surface

activity.[2]
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Caption: Molecular structure of 1-(2-Aminoethyl)piperazine (AEP).

Table 1: Chemical Identifiers for 1-(2-Aminoethyl)piperazine
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Identifier Value Reference(s)

IUPAC Name
2-(Piperazin-1-yl)ethan-1-
amine

[1][4]

CAS Number 140-31-8 [1][2][3]

Molecular Formula C₆H₁₅N₃ [1][2][3][5]

Molar Mass 129.21 g/mol [2][6][7]

SMILES NCCN1CCNCC1 [1][4][8]

InChI Key
IMUDHTPIFIBORV-

UHFFFAOYSA-N
[1][4][8]

EC Number 205-411-0 [1]

| UN Number | 2815 |[6][9] |

Physicochemical Properties
AEP is a colorless to yellowish corrosive liquid with a faint fish-like or ammonia-like odor.[2][10]

[11] It is miscible with water and is classified as a combustible liquid.[2][6][12] Its key physical

and chemical properties are summarized below.

Table 2: Physicochemical Data for 1-(2-Aminoethyl)piperazine
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Property Value Reference(s)

Appearance
Colorless to yellowish
liquid

[1][2]

Density
0.983 - 0.985 g/cm³ at 20-25

°C
[2][6][8][13]

Melting Point -17 to -19 °C [2][6][10][12]

Boiling Point 218 - 222 °C [2][6][8][10][13]

Flash Point 92 - 93 °C (197.6 - 200 °F) [6][8][10][13]

Vapor Pressure 0.05 - 0.076 mmHg at 20 °C [2][8][12]

Vapor Density 4.4 (vs air) [8][12]

Refractive Index 1.500 at 20 °C [6][8][12]

Water Solubility Miscible / Soluble [2][6][10][13]

LogP -1.48 at 20 °C [12]

| pKa | 10.11 ± 0.10 (Predicted) |[12] |

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and quality control of AEP.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR data provides detailed information about the hydrogen and carbon framework of the

molecule. The following data was reported in a CDCl₃ solvent.[14]

Table 3: Provisional ¹H NMR Data for 1-(2-Aminoethyl)piperazine
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Chemical Shift
(δ) ppm

Multiplicity Integration
Provisional
Assignment

Reference

~2.88 Triplet 2H
-N-CH₂-CH₂-
NH₂

[14]

~2.78 Triplet 2H -N-CH₂-CH₂-NH₂ [14]

~2.40 Multiplet 8H
Piperazine ring

protons
[14]

| ~1.32 | Singlet (broad) | 3H | -NH₂ and piperazine -NH |[14] |

Table 4: Provisional ¹³C NMR Data for 1-(2-Aminoethyl)piperazine

Chemical Shift (δ) ppm Provisional Assignment Reference

~59.9 -N-CH₂-CH₂-NH₂ [14]

~54.0 Piperazine ring carbons [14]

~45.6 Piperazine ring carbons [14]

| ~38.9 | -N-CH₂-CH₂-NH₂ |[14] |

Mass Spectrometry (MS) and Infrared (IR) Spectroscopy
Mass spectrometry data for AEP is available, confirming its molecular weight of 129.20 g/mol .

[5][15] IR spectra show characteristic absorption bands for N-H and C-N stretching, confirming

the presence of amine groups.[16]

Synthesis and Manufacturing
AEP can be synthesized via several routes, with the choice of method often depending on the

desired scale and purity. A notable method for producing AEP as the primary product involves

the catalytic hydrogenation of nitrilotriacetonitrile.[17] Another common industrial method

involves reacting ethylene dichloride with ammonia, which produces a mixture of ethylene

amines from which AEP is isolated.[18]
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Caption: Simplified workflow for the synthesis of AEP via hydrogenation.
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Applications in Research and Drug Development
While AEP is widely used as an epoxy curing agent, corrosion inhibitor, and asphalt additive, its

primary role in the pharmaceutical and life sciences sectors is as a versatile chemical

intermediate.[2][6][12]

Scaffold for Drug Discovery
The piperazine ring is a "privileged scaffold" in medicinal chemistry, appearing in numerous

approved drugs with a wide range of biological activities, including anticancer, antidepressant,

antiviral, and antimicrobial properties.[19][20] AEP serves as a key starting material for

synthesizing complex derivatives where the primary amine group allows for facile modification

and linkage to other pharmacophores.[19][21]

Functionalization of Materials for Drug Delivery
AEP is used to functionalize the surface of materials, such as nanoparticles, to enhance their

utility in drug and gene delivery.[22][23] The amine groups can be used to attach drugs or

targeting ligands, while the tertiary amine can act as a "proton sponge" to facilitate endosomal

escape, a critical step for delivering therapeutic payloads into the cell cytoplasm.[22]

Experimental Protocols
Protocol for Surface Functionalization of Silica
Nanoparticles with AEP
This protocol describes a general method for modifying the surface of silica nanoparticles

(SNPs) with AEP to introduce reactive amine groups.

Activation of SNPs: a. Disperse 100 mg of silica nanoparticles in 50 mL of anhydrous toluene

via sonication for 15 minutes. b. Add 1 mL of (3-Aminopropyl)triethoxysilane (APTES) to the

suspension. c. Reflux the mixture at 110 °C for 24 hours under a nitrogen atmosphere with

constant stirring. d. Cool the mixture to room temperature, then centrifuge to collect the

APTES-functionalized SNPs. e. Wash the collected nanoparticles sequentially with toluene,

ethanol, and deionized water (3 times each) to remove unreacted APTES. f. Dry the

functionalized SNPs under vacuum at 60 °C.
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Conjugation with AEP (via a linker): a. Disperse 50 mg of the dried APTES-SNPs in 25 mL of

anhydrous dimethylformamide (DMF). b. In a separate flask, dissolve a bifunctional

crosslinker (e.g., succinic anhydride) in DMF. Add this solution dropwise to the SNP

suspension and stir at room temperature for 12 hours to form carboxyl-terminated SNPs. c.

Wash the carboxylated SNPs with DMF and then a suitable buffer (e.g., MES buffer, pH 6.0).

d. Activate the carboxyl groups by adding 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC) and N-hydroxysuccinimide (NHS) and stirring for 30 minutes. e. Add an excess of 1-
(2-Aminoethyl)piperazine to the activated SNP suspension. f. Stir the reaction mixture at

room temperature for 24 hours.

Purification and Characterization: a. Centrifuge the AEP-functionalized SNPs and wash

thoroughly with deionized water to remove unreacted AEP and coupling agents. b. Dry the

final product under vacuum. c. Characterize the surface modification using techniques such

as Fourier-Transform Infrared Spectroscopy (FTIR), thermogravimetric analysis (TGA), and

zeta potential measurement.
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Caption: Experimental workflow for nanoparticle functionalization with AEP.
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Biological Activity and Signaling Pathways of AEP
Derivatives
While AEP itself has limited direct therapeutic activity, its derivatives exhibit significant

biological effects, particularly in oncology.[21] Many anticancer piperazine derivatives function

by inducing apoptosis (programmed cell death) in cancer cells.[20] This is often achieved by

modulating key signaling pathways that control cell survival and death, such as the

PI3K/AKT/mTOR pathway or by regulating the Bcl-2 family of proteins.[20][21]
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Caption: Simplified signaling pathway for apoptosis induction by AEP derivatives.
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Conclusion
1-(2-Aminoethyl)piperazine is a fundamentally important chemical with a well-characterized

molecular structure and a broad range of applications. For researchers in drug discovery and

materials science, its true value lies in its role as a versatile building block. The presence of

three reactive amine centers provides a rich platform for chemical modification, enabling the

synthesis of complex molecules and the functionalization of materials for advanced biomedical

applications. A thorough understanding of its properties, spectroscopy, and reaction protocols is

crucial for leveraging its full potential in the development of next-generation therapeutics and

technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aminoethylpiperazine - Wikipedia [en.wikipedia.org]

2. AMINOETHYLPIPERAZINE - Ataman Kimya [atamanchemicals.com]

3. scbt.com [scbt.com]

4. 1-(2-Aminoethyl)piperazine, 98% 250 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

5. 1-Piperazineethanamine [webbook.nist.gov]

6. 1-(2-Aminoethyl)piperazine, 98% 250 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

7. 1-(2-Aminoethyl)piperazine, 98% | CymitQuimica [cymitquimica.com]

8. 1-(2-Aminoethyl)piperazine 99 140-31-8 [sigmaaldrich.com]

9. 1-(2-Aminoethyl)piperazine | SIELC Technologies [sielc.com]

10. N-Aminoethylpiperazine or Amino ethyl piperazine Manufacturers, SDS [mubychem.com]

11. Aminoethylpiperazine | C6H15N3 | CID 8795 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. N-Aminoethylpiperazine | 140-31-8 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b7761512?utm_src=pdf-body
https://www.benchchem.com/product/b7761512?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Aminoethylpiperazine
https://www.atamanchemicals.com/aminoethylpiperazine_u25030/
https://www.scbt.com/p/1-2-aminoethyl-piperazine-140-31-8
https://www.thermofisher.com/order/catalog/product/A10154.30
https://www.thermofisher.com/order/catalog/product/A10154.30
https://webbook.nist.gov/cgi/cbook.cgi?ID=140-31-8
https://www.fishersci.com/shop/products/1-2-aminoethyl-piperazine-98-thermo-scientific/AAA1015430
https://www.fishersci.com/shop/products/1-2-aminoethyl-piperazine-98-thermo-scientific/AAA1015430
https://cymitquimica.com/products/02-A10154/140-31-8/1-2-aminoethylpiperazine/
https://www.sigmaaldrich.com/US/en/product/aldrich/a55209
https://sielc.com/1-2-aminoethylpiperazine
https://mubychem.com/aminoethylpiperazinemanufacturers.html
https://pubchem.ncbi.nlm.nih.gov/compound/Aminoethylpiperazine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2123666.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. chembk.com [chembk.com]

14. benchchem.com [benchchem.com]

15. spectrabase.com [spectrabase.com]

16. rsc.org [rsc.org]

17. US3733325A - Preparation of aminoethylpiperazine - Google Patents
[patents.google.com]

18. benchchem.com [benchchem.com]

19. researchgate.net [researchgate.net]

20. Piperazine-Substituted Pyranopyridines Exhibit Antiproliferative Activity and Act as
Inhibitors of HBV Virion Production - PMC [pmc.ncbi.nlm.nih.gov]

21. benchchem.com [benchchem.com]

22. benchchem.com [benchchem.com]

23. benchchem.com [benchchem.com]

To cite this document: BenchChem. [1-(2-Aminoethyl)piperazine molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7761512#1-2-aminoethyl-piperazine-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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